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Compound of Interest

Compound Name: 2-Hydroxy-6-methoxybenzoic acid

Cat. No.: B053137 Get Quote

An In-depth Technical Guide to 2-Hydroxy-6-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxy-6-methoxybenzoic acid, also known as 6-Methoxysalicylic acid, is a phenolic acid

and a derivative of salicylic acid.[1] Its CAS Registry Number is 3147-64-6.[2][3][4] This

compound is a subject of interest in various scientific fields, particularly in medicinal chemistry

and drug development, due to its documented analgesic properties and its role as a key

pharmaceutical intermediate.[1][5] It has been isolated from natural sources such as the plant

Brickellia veronicifolia.[1] This guide provides a comprehensive overview of its chemical

properties, synthesis, experimental protocols, and applications.

Chemical and Physical Properties
2-Hydroxy-6-methoxybenzoic acid is a white crystalline solid. Its fundamental properties are

summarized below, providing a quantitative overview for laboratory and research applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b053137?utm_src=pdf-interest
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.medchemexpress.com/2-hydroxy-6-methoxybenzoic-acid.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=3147-64-6&id=317169
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-6-methoxybenzoic-acid
https://commonchemistry.cas.org/detail?ref=3147-64-6
https://www.medchemexpress.com/2-hydroxy-6-methoxybenzoic-acid.html
https://www.nbinno.com/article/pharmaceutical-intermediates/applications-2-methoxy-6-methylbenzoic-acid-key-intermediate-oy
https://www.medchemexpress.com/2-hydroxy-6-methoxybenzoic-acid.html
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 3147-64-6 [2][3][4]

Molecular Formula C₈H₈O₄ [2][3]

Molecular Weight 168.15 g/mol [3][4]

IUPAC Name
2-hydroxy-6-methoxybenzoic

acid
[2][3]

Synonyms
6-Methoxysalicylic acid, 6-

Hydroxy-o-anisic acid
[2][3][4]

Melting Point 132 - 138 °C [4][6]

Boiling Point 330.4 ± 27.0 °C (Predicted) [6]

Density 1.351 ± 0.06 g/cm³ (Predicted) [6]

Flash Point 138.7 °C [6]

Vapor Pressure 6.66E-05 mmHg at 25°C [6]

Spectroscopic data, including ¹³C NMR, ¹H NMR, Mass Spectrometry, and RP-HPLC, are

available for this compound, confirming its structure.[1][3]

Synthesis and Experimental Protocols
As a valuable intermediate, the synthesis of 2-Hydroxy-6-methoxybenzoic acid and its

derivatives is crucial. Below are generalized protocols for its synthesis and for evaluating its

biological activity.

General Synthesis Pathway
The synthesis of methoxybenzoic acids often involves methylation and oxidation of precursor

phenols or hydrolysis of nitriles. A general workflow for preparing a methoxybenzoic acid from a

chlorobenzonitrile precursor is outlined below. This represents a common strategy in medicinal

chemistry for creating substituted benzoic acids.
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Caption: General synthesis workflow for 2-Hydroxy-6-methoxybenzoic acid.

Detailed Protocol (Conceptual, based on related syntheses[7]):
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Nucleophilic Substitution: In an inert atmosphere, the starting material (e.g., a suitably

substituted chlorophenol) is reacted with sodium methoxide in methanol at elevated

temperatures (80-150 °C) and pressure. This step introduces the methoxy group.

Hydrolysis: The resulting intermediate solution is mixed with an aqueous solution of a strong

base like sodium hydroxide or potassium hydroxide. Methanol is removed, and the mixture is

heated (90-190 °C) to hydrolyze the nitrile or ester group to a carboxylate salt.

Acidification: After cooling, the reaction mixture is acidified with a strong acid (e.g., HCl or

H₂SO₄) to a pH of 1-3.

Isolation: The precipitated product, 2-Hydroxy-6-methoxybenzoic acid, is isolated by

filtration, washed, and dried.

Evaluation of Analgesic Activity: Acetic Acid-Induced
Writhing Test
The analgesic properties of 2-Hydroxy-6-methoxybenzoic acid have been demonstrated in

mice.[1] The acetic acid-induced writhing test is a standard protocol to screen for peripheral

analgesic activity.

Experimental Protocol (Adapted from Palacios-Espinosa F, et al., 2008[1]):

Animals: Male mice are used for the experiment. They are fasted overnight before the test,

with water available ad libitum.

Drug Administration: The test compound, 2-Hydroxy-6-methoxybenzoic acid (10-100

mg/kg), is administered orally (intragastrically, i.g.). A control group receives the vehicle, and

a positive control group receives a known analgesic (e.g., acetylsalicylic acid).

Induction of Writhing: Thirty minutes after the administration of the test compound, a 0.6%

solution of acetic acid is injected intraperitoneally to induce abdominal constrictions

(writhing).

Observation: Immediately after the acetic acid injection, each mouse is placed in an

individual observation chamber. The number of writhes (a characteristic stretching and

constriction of the abdomen) is counted for a set period, typically 20-30 minutes.
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Data Analysis: The percentage of inhibition of writhing is calculated for each group compared

to the vehicle control group. A significant decrease in the number of abdominal constrictions

indicates an analgesic effect.[1]
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Caption: Workflow for the acetic acid-induced writhing test.
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Applications in Drug Development and Research
2-Hydroxy-6-methoxybenzoic acid serves as a versatile building block in the synthesis of

more complex molecules, particularly active pharmaceutical ingredients (APIs).[5]

Role as a Pharmaceutical Intermediate
Its structure, featuring carboxylic acid, hydroxyl, and methoxy functional groups, allows for

various chemical modifications. This makes it a valuable precursor in multi-step syntheses for

developing novel therapeutic agents.[5][8]
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Caption: Role as an intermediate in drug discovery.

Potential Mechanism of Action: Antioxidant Activity
Like other phenolic acids, 2-Hydroxy-6-methoxybenzoic acid is expected to exhibit

antioxidant properties, which are crucial for combating oxidative stress implicated in numerous

diseases.[9][10] The primary mechanisms involve neutralizing free radicals and chelating metal

ions.[9][10]
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Caption: Potential antioxidant mechanisms of phenolic acids.

Safety and Handling
According to available safety data, 2-Hydroxy-6-methoxybenzoic acid may be harmful if

swallowed, inhaled, or in contact with skin.[6] It can cause irritation to the eyes, respiratory

system, and skin.[6] Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, are recommended when

handling this chemical.[6]

Conclusion
2-Hydroxy-6-methoxybenzoic acid (CAS: 3147-64-6) is a significant chemical compound with

established applications in research and development. Its utility as a pharmaceutical

intermediate, combined with its intrinsic analgesic properties, makes it a molecule of high

interest for medicinal chemists and drug discovery professionals. The provided data and
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protocols offer a foundational guide for its synthesis, evaluation, and application in a research

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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